Cas no 941934-34-5 (2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941934-34-5
• MF: C₁₈H₁₆Cl₂N₂O₃
• MW: 379.237242698669
• CID: 5500396
• PubChem ID: 7687094
• Update Time: 2025-06-11

2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• AKOS006946286
• VU0498618-1
• F2783-0628
• 2,5-dichloro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• 941934-34-5
• 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H16Cl2N2O3/c1-25-16-7-5-12(10-15(16)22-8-2-3-17(22)23)21-18(24)13-9-11(19)4-6-14(13)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,24)
• InChI Key： ITKNVZOOZQYILB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1C=CC(=C(C=1)N1C(CCC1)=O)OC)=O)Cl

Computed Properties

• Exact Mass: 378.0537978g/mol
• Monoisotopic Mass: 378.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Introduction to 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941934-34-5) and Its Emerging Applications in Chemical Biology

The compound 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941934-34-5) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in addressing complex biological pathways. The presence of multiple functional groups, including chloro and methoxy substituents, alongside a pyrrolidinone moiety, contributes to its unique chemical properties and biological activity.

Recent research has highlighted the compound's relevance in modulating key cellular processes, particularly those involving inflammation and neurodegeneration. Studies have demonstrated that 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide exhibits potent inhibitory effects on enzymes such as c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38 MAPK), which are critical mediators of inflammatory responses. The pyrrolidinone scaffold, a hallmark of many bioactive molecules, is believed to contribute to its ability to interact with specific protein targets, thereby modulating signaling cascades that underpin various pathological conditions.

In addition to its anti-inflammatory potential, preliminary investigations have suggested that this compound may possess neuroprotective properties. The structural motif of 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide has been shown to mimic certain natural products known for their ability to mitigate oxidative stress and protect neuronal cells from damage. This observation aligns with the growing interest in developing small-molecule inhibitors that can target multiple pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The chloro and methoxy groups are particularly noteworthy, as they enhance the molecule's lipophilicity and solubility profile, making it more amenable for oral administration and systemic distribution.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex aromatic ring system. The introduction of the pyrrolidinone group is achieved through cyclization reactions under controlled acidic or basic conditions, highlighting the synthetic ingenuity required to produce such intricate structures.

From a computational chemistry perspective, the molecular dynamics of 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide have been extensively studied using high-resolution modeling techniques. These studies have provided insights into its binding interactions with biological targets at an atomic level. The optimization of key pharmacophoric features has been guided by these simulations, leading to the development of derivatives with enhanced potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and refine molecular properties before experimental validation.

The pharmacokinetic profile of this compound is another critical area of investigation. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. The balance between lipophilicity and polarizability ensures efficient penetration across biological membranes while minimizing off-target effects. Furthermore, the stability of the molecule under various physiological conditions has been assessed through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming its robustness for further development.

In clinical settings, the potential therapeutic applications of 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide are being explored through rigorous preclinical testing. Animal models have provided valuable data on its efficacy in reducing inflammation-induced tissue damage and improving cognitive function. These findings have laid the groundwork for human clinical trials aimed at evaluating its safety and efficacy in patients suffering from chronic inflammatory disorders or neurodegenerative conditions. The integration of biomarkers into these trials will allow for real-time monitoring of treatment responses, enhancing our understanding of how this compound interacts with biological systems.

The role of this compound in drug repurposing efforts is also noteworthy. Given its multifaceted activity profile, it may offer new therapeutic strategies for diseases where existing treatments are limited or ineffective. By leveraging existing knowledge about similar molecules that have successfully transitioned from bench to market-ready drugs, researchers can accelerate the development process for 2,5-dichloro-N-4-methoxy-3-(2-oxopyrrolidin-1-y l)phenylbenzamide, potentially reducing both time-to-market costs and risks associated with novel drug development.

Future directions in research may include exploring synergistic combinations with other therapeutic agents or developing prodrugs to enhance bioavailability or targeted delivery mechanisms. Advances in nanotechnology have opened new avenues for formulating this compound into targeted delivery systems capable of releasing it at specific sites within the body or under certain physiological triggers. Such innovations could significantly improve treatment outcomes while minimizing systemic side effects.

In conclusion,2 ,5 - dichloro - N - 4 - methoxy - 3 - ( 2 - oxopy r r o l id i n - 1 - y l ) phen y l b e nz am ide ( CAS No . 941934 - 34 - 5 ) stands as a testament to the progress being made in chemical biology through interdisciplinary collaboration between chemists , biologists , pharmacologists , an d computer scientists . Its unique structural features , coupled wi th promising preclinical data , position it as a valuable candidate for further exploration i n both academic research an d industrial drug development pipelines . As our understanding o f complex biological pathways continues to evolve , compounds like thi s are poised t o play a pivotal role i n shaping future therapeutic strategies.